Cas no 115873-01-3 (Ceratopicanol)

• Product Name: Ceratopicanol
• CAS No: 115873-01-3
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 174777
• Update Time: 2024-03-01

Ceratopicanol Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[a]pentalen-1-ol,decahydro-3a,5,5,7a-tetramethyl-, (1R,3aR,3bS,6aS,7aS)-
• (+)-Ceratopicanol
• 1H-Cyclopenta[a]pentalen-1-ol,decahydro-3a,5,5,7a-tetramethyl-, [1R-(1a,3ab,3ba,6aa,7ab)]-
• Ceratopicanol
• (1r,3ar,3bs,6as,7as)-3a,5,5,7a-tetramethyldecahydro-1h-cyclopenta[a]pentalen-1-ol

• Inchi： 1S/C15H26O/c1-13(2)7-10-8-15(4)12(16)5-6-14(15,3)11(10)9-13/h10-12,16H,5-9H2,1-4H3/t10-,11-,12+,14+,15+/m0/s1
• InChI Key： MIUZCESAFHFHFT-CWFCOSEVSA-N
• SMILES： O[C@@H]1CC[C@]2(C)[C@H]3CC(C)(C)C[C@H]3C[C@@]21C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Topological Polar Surface Area: 20.2
• XLogP3: 5.154

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Linear triquinanes